Cas no 1601047-25-9 (N-(3-aminobutyl)-N-methylmethanesulfonamide)

• Product Name: N-(3-aminobutyl)-N-methylmethanesulfonamide
• CAS No: 1601047-25-9
• MF: C₆H₁₆N₂O₂S
• MW: 180.268440246582
• CID: 2137043
• Update Time: 2023-11-19

N-(3-aminobutyl)-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-?(3-?aminobutyl)?-?N-?methylMethanesulfonamide
• N-(3-aminobutyl)-N-methylmethanesulfonamide
• CID 90245587
• Methanesulfonamide, N-(3-aminobutyl)-N-methyl-

• Inchi： 1S/C6H16N2O2S/c1-6(7)4-5-8(2)11(3,9)10/h6H,4-5,7H2,1-3H3
• InChI Key： PRWWBMUKHBKPQU-UHFFFAOYSA-N
• SMILES： S(C)(N(C)CCC(C)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 195
• Topological Polar Surface Area: 71.8

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 274.7±42.0 °C(Predicted)
• pka: 9.97±0.35(Predicted)